![molecular formula C18H24O2 B1245431 Estra-1,3,5(10)-triene-3,17-diol](/img/structure/B1245431.png)
Estra-1,3,5(10)-triene-3,17-diol
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Overview
Description
Estradiol is a 3-hydroxy steroid that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 17. It has a role as an estrogen and a human metabolite. It is a 3-hydroxy steroid and a 17-hydroxy steroid. It derives from a hydride of an estrane.
Scientific Research Applications
Estrogen Receptor Binding
- Synthesis and Receptor-Binding Examination: The isomers of 16-hydroxymethylestra-1,3,5(10)-triene-3,17-diol were synthesized and tested in a radioligand-binding assay, revealing that these compounds are recognized by estrogen receptors, albeit with lower relative binding affinities compared to estra-1,3,5(10)-triene-3,17β-diol. These compounds exhibit selective binding to estrogen receptors over androgen and progesterone receptors (Tapolcsányi et al., 2002).
Synthesis and Precursor Role
- Synthesis of C7-Substituted Estra-1,3,5(10),6-Tetraen-3,17 β-Diols: This research details the preparation of C7-substituted estra-1,3,5(10),6-tetraene-3,17β-diols as precursors for radiodiagnostic agents in breast cancer, involving the introduction of an olefin moiety (Thiemann & Oliveira, 2006).
- Process for Preparing Iodovinyl-estradiol: Describes a method for producing 17α-[(E)-2-Iodovinyl]-estra-1,3,5(10)-triene-3,17β-diol with radioactive iodine, useful in medical applications (Nakatsuka et al., 1986).
Imaging Agent Synthesis
- Novel Synthesis of Estriol and its 16-Glucuronide: Discusses the synthesis of estra-1,3,5(10)-triene-3,16α, 17β-triol and related compounds, crucial for developing novel imaging agents for diagnosing diseases such as cancer (Numazawa et al., 1983).
Potential PET Imaging Agents
- Synthesis and Binding Affinity Evaluation of 7α-alkoxy-17α-(4'-halophenylethynyl)estradiols: Explores the synthesis and ER binding affinity of novel estadiols as potential PET imaging agents for estrogen receptor-positive tumors (Neto et al., 2012).
Radiodiagnostic Agent Precursors
- Precursor Role of 15α-Hydroxyestradiol in the Formation of Estetrol: This study investigates the origin of estetrol during human pregnancy, identifying 15α-hydroxyestradiol as a precursor, which is crucial for developing radiodiagnostic agents (Schut et al., 1978).
Steroid Synthesis
- Stereochemistry of Steroids Containing Aromatic A-Ring: Investigates the synthesis of steroids like estra-1,3,5(10)-triene-3,11α,17β-triol, contributing to a better understanding of steroid chemistry and potential applications (Hasegawa et al., 1963).
Steroidal Spiroethers Synthesis
- Synthesis of 3-Methoxyspiro[estra-1,3,5(10)-triene-17,2′-oxetane]: Describes the synthesis of steroidal spiroethers, a class of compounds with potential pharmaceutical applications (Singh & Christiansen, 1971).
properties
Molecular Formula |
C18H24O2 |
---|---|
Molecular Weight |
272.4 g/mol |
IUPAC Name |
(8R,9S,13S,14S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
InChI |
InChI=1S/C18H24O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-17,19-20H,2,4,6-9H2,1H3/t14-,15-,16+,17?,18+/m1/s1 |
InChI Key |
VOXZDWNPVJITMN-WKUFJEKOSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2O)CCC4=C3C=CC(=C4)O |
SMILES |
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)O |
Canonical SMILES |
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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